4-[[Methyl(2-methylpropyl)azaniumyl]methyl]benzoate

• IUPAC Name: 4-[[methyl(2-methylpropyl)azaniumyl]methyl]benzoate
• InChI: InChI=1S/C13H19NO2/c1-10(2)8-14(3)9-11-4-6-12(7-5-11)13(15)16/h4-7,10H,8-9H2,1-3H3,(H,15,16)
• InChI Key: CGVJHLNFCASELU-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C[NH+](C)CC1=CC=C(C=C1)C(=O)[O-]
• Molecular Formula: C13H19NO2
• Molecular Weight: 221.29 g/mol

Description

4-[[Methyl(2-methylpropyl)azaniumyl]methyl]benzoate is a chemical compound with a complex structure that includes a benzoate group and a substituted azaniumyl group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-[[Methyl(2-methylpropyl)azaniumyl]methyl]benzoate typically involves multi-step organic synthesis techniques. One common method involves the reaction of benzoic acid derivatives with substituted amines under controlled conditions. The reaction may require catalysts and specific temperature and pressure conditions to ensure high yield and purity .

Industrial Production Methods

In industrial settings, the production of 4-[[Methyl(2-methylpropyl)azaniumyl]methyl]benzoate may involve large-scale chemical reactors and continuous flow processes. The use of advanced purification techniques, such as chromatography and crystallization, ensures the compound meets the required specifications for various applications .

Chemical Reactions Analysis

Types of Reactions

4-[[Methyl(2-methylpropyl)azaniumyl]methyl]benzoate can undergo several types of chemical reactions, including:

Oxidation: The compound can be oxidized using strong oxidizing agents, leading to the formation of various oxidation products.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride, resulting in the formation of reduced derivatives.

Substitution: The compound can participate in substitution reactions, where functional groups are replaced by other groups under specific conditions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various catalysts for substitution reactions. The conditions for these reactions typically involve controlled temperatures, pressures, and pH levels to achieve the desired outcomes .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids or ketones, while reduction may produce alcohols or amines. Substitution reactions can result in a wide range of derivatives with different functional groups .

Scientific Research Applications

4-[[Methyl(2-methylpropyl)azaniumyl]methyl]benzoate has several scientific research applications, including:

Chemistry: Used as a reagent in organic synthesis and as a building block for more complex molecules.

Biology: Studied for its potential biological activity and interactions with biomolecules.

Medicine: Investigated for its potential therapeutic properties and as a precursor for drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 4-[[Methyl(2-methylpropyl)azaniumyl]methyl]benzoate involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact pathways involved depend on the specific application and context of use .

Comparison with Similar Compounds

Similar Compounds

Similar compounds to 4-[[Methyl(2-methylpropyl)azaniumyl]methyl]benzoate include:

• 4-{[(2-methylpropyl)azaniumyl]methyl}benzoate
• 4-{[(S)-methyl(2-methylpropyl)azaniumyl]methyl}benzoate

Uniqueness

What sets 4-[[Methyl(2-methylpropyl)azaniumyl]methyl]benzoate apart from similar compounds is its specific substitution pattern and the resulting chemical properties. These unique features make it particularly valuable for certain applications in research and industry .